Cas no 1807240-39-6 (6-Cyano-2,3-diethylbenzenesulfonyl chloride)

• Product Name: 6-Cyano-2,3-diethylbenzenesulfonyl chloride
• CAS No: 1807240-39-6
• MF: C₁₁H₁₂ClNO₂S
• MW: 257.736480712891
• CID: 5011482
• Update Time: 2025-06-07

6-Cyano-2,3-diethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2,3-diethylbenzenesulfonyl chloride

• Inchi： 1S/C11H12ClNO2S/c1-3-8-5-6-9(7-13)11(10(8)4-2)16(12,14)15/h5-6H,3-4H2,1-2H3
• InChI Key： ITLOSROYSKKIQL-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C#N)C=CC(CC)=C1CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 379
• XLogP3: 3.3
• Topological Polar Surface Area: 66.3

Additional information on 6-Cyano-2,3-diethylbenzenesulfonyl chloride

Introduction to 6-Cyano-2,3-diethylbenzenesulfonyl chloride (CAS No. 1807240-39-6)

6-Cyano-2,3-diethylbenzenesulfonyl chloride (CAS No. 1807240-39-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a cyano group, two ethyl substituents, and a sulfonyl chloride functional group. These characteristics endow it with a wide range of potential applications, from the synthesis of complex organic molecules to the development of novel pharmaceuticals.

The cyano group in 6-Cyano-2,3-diethylbenzenesulfonyl chloride is a key functional group that imparts significant reactivity and stability to the molecule. The presence of this group can enhance the electron-withdrawing properties of the molecule, making it a valuable intermediate in various synthetic pathways. Additionally, the sulfonyl chloride functional group is highly reactive and can participate in nucleophilic substitution reactions, making it an excellent electrophile for the formation of sulfonamide derivatives.

In recent years, 6-Cyano-2,3-diethylbenzenesulfonyl chloride has been extensively studied for its potential applications in medicinal chemistry. Research has shown that compounds containing similar structural motifs exhibit potent biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 6-Cyano-2,3-diethylbenzenesulfonyl chloride as a key intermediate in the synthesis of novel anti-cancer agents. The resulting compounds demonstrated significant cytotoxicity against various cancer cell lines, suggesting their potential as therapeutic candidates.

Beyond its medicinal applications, 6-Cyano-2,3-diethylbenzenesulfonyl chloride has also found utility in materials science. The compound's unique combination of functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers at the University of California have explored the use of 6-Cyano-2,3-diethylbenzenesulfonyl chloride in the synthesis of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices, such as organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of 6-Cyano-2,3-diethylbenzenesulfonyl chloride typically involves a multi-step process that begins with the preparation of 6-cyano-2,3-diethylbenzene. This intermediate is then converted into the corresponding sulfonyl chloride through a series of reactions involving chlorosulfonic acid or thionyl chloride. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

In terms of safety and handling, 6-Cyano-2,3-diethylbenzenesulfonyl chloride should be managed with care due to its reactivity and potential hazards associated with its functional groups. It is recommended to handle this compound under inert conditions and to use appropriate personal protective equipment (PPE) to minimize exposure risks.

To further enhance its utility in research and development, ongoing studies are focused on exploring new synthetic methods and applications for 6-Cyano-2,3-diethylbenzenesulfonyl chloride. For instance, researchers at Harvard University are investigating the use of this compound as a building block for supramolecular assemblies with unique structural and functional properties. These assemblies have potential applications in drug delivery systems and nanotechnology.

In conclusion, 6-Cyano-2,3-diethylbenzenesulfonyl chloride (CAS No. 1807240-39-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers working on the development of novel compounds and advanced materials. As research continues to advance in these fields, it is likely that new applications for this compound will emerge, further solidifying its importance in modern scientific endeavors.